Cas no 61103-59-1 (Sulfamic acid, (4-nitrobenzoyl)-, anhydride)

• Product Name: Sulfamic acid, (4-nitrobenzoyl)-, anhydride
• CAS No: 61103-59-1
• MF: C₁₄H₁₀N₄O₁₁S₂
• MW: 474.379400730133
• CID: 491783
• PubChem ID: 71399322
• Update Time: 2025-04-19

Sulfamic acid, (4-nitrobenzoyl)-, anhydride Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, (4-nitrobenzoyl)-, anhydride
• (4-nitrobenzoyl)sulfamoyl N-(4-nitrobenzoyl)sulfamate
• DTXSID30820692
• N,N'-(Oxydisulfonyl)bis(4-nitrobenzamide)
• 61103-59-1

• Inchi： 1S/C14H10N4O11S2/c19-13(9-1-5-11(6-2-9)17(21)22)15-30(25,26)29-31(27,28)16-14(20)10-3-7-12(8-4-10)18(23)24/h1-8H,(H,15,19)(H,16,20)
• InChI Key： FKJSMUCRPSNKJA-UHFFFAOYSA-N
• SMILES： S(NC(C1C=CC(=CC=1)[N+](=O)[O-])=O)(=O)(=O)OS(NC(C1C=CC(=CC=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 473.9788
• Monoisotopic Mass: 473.97874949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 244Ų

Experimental Properties

• PSA: 221.99